Cas no 1797672-12-8 (methyl 4-({2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)benzoate)

• Product Name: methyl 4-({2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)benzoate
• CAS No: 1797672-12-8
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5372325
• Update Time: 2025-06-08

methyl 4-({2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• INXZVBUAJNELES-UHFFFAOYSA-N
• methyl 4-({2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)benzoate

• Inchi： 1S/C21H21N3O3S/c1-27-21(26)16-8-6-15(7-9-16)20(25)22-10-11-24-18(14-4-5-14)13-17(23-24)19-3-2-12-28-19/h2-3,6-9,12-14H,4-5,10-11H2,1H3,(H,22,25)
• InChI Key： INXZVBUAJNELES-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)NCCN2C(C3CC3)=CC(C3SC=CC=3)=N2)C=C1

Additional information on methyl 4-({2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)benzoate

Methyl 4-({2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)benzoate (CAS No. 1797672-12-8): A Comprehensive Overview

Methyl 4-({2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)benzoate, identified by its CAS number 1797672-12-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple heterocyclic rings, including a cyclopropyl group and a thiophene moiety, alongside a pyrazole core, makes it a structurally diverse and pharmacologically intriguing entity.

The< strong>methyl 4-(...benzoate) moiety at one end of the molecule contributes to its solubility and stability, while the< strong>carbamoyl group introduces a polar functional handle that can be utilized for further chemical modifications. This compound's unique structural features have prompted extensive investigation into its biological activities and potential therapeutic benefits.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in the realm of drug design. The< strong>cyclopropyl ring, known for its metabolic stability and ability to engage in favorable interactions with biological targets, has been incorporated into numerous lead compounds. Similarly, the< strong>thiophene scaffold is widely recognized for its role in antimicrobial and anti-inflammatory agents. The combination of these motifs with the< strong>pyrazole core in Methyl 4-({2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)benzoate suggests a multifaceted pharmacological profile.

The biological activity of this compound has been explored in various preclinical studies. Initial investigations have highlighted its potential as an inhibitor of certain kinases and enzymes involved in cancer progression. The< strong>cyclopropyl group and< strong>pyrazole core have been shown to interact with specific binding pockets on these targets, leading to modulatory effects that could disrupt tumor growth and proliferation. Furthermore, the< strong>thiophene-based segment has demonstrated properties that may contribute to anti-inflammatory responses.

The< strong>methyl 4-(...benzoate) part of the molecule enhances its bioavailability by improving solubility in both aqueous and lipid environments. This dual solubility profile is advantageous for formulating drug delivery systems that can target various biological compartments effectively. Additionally, the presence of the< strong>carbamoyl group allows for further derivatization, enabling researchers to fine-tune its pharmacokinetic properties and optimize its therapeutic efficacy.

Epidemiological studies have also suggested that compounds containing heterocyclic structures may have protective effects against certain chronic diseases. The< strong>cyclopropyl,< strong>thiophene, and< strong>pyrazole components in Methyl 4-({2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)benzoate align with these observations, raising hopes for its role in preventative medicine.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also showcase the ingenuity of modern organic chemistry in overcoming such hurdles.

Ongoing research is expanding the understanding of Methyl 4-({2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)benzoate's mechanisms of action. Computational modeling techniques are being leveraged to predict how this molecule interacts with biological targets at an atomic level. These insights are crucial for designing derivatives with enhanced potency and reduced side effects.

The pharmaceutical industry is increasingly recognizing the value of structurally diverse compounds like Methyl 4-(...). Their unique combinations of functional groups make them promising candidates for developing novel therapeutics targeting complex diseases. As research progresses, it is anticipated that this compound will find applications not only in oncology but also in other therapeutic areas such as neurodegenerative disorders and infectious diseases.

In conclusion, Methyl 4-(...benzoate) (CAS No. 1797672-12-8) represents a significant advancement in medicinal chemistry due to its sophisticated structure and potential therapeutic applications. The synergistic interplay between its various structural components—particularly the< strong>cyclopropyl,< strong>thiophene, and< strong>pyrazole moieties—provides a rich foundation for further exploration. As our understanding of its biological activities continues to grow, so too does its promise as a valuable tool in the fight against disease.